molecular formula C10H6N2OS B8281539 4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile

4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile

Cat. No.: B8281539
M. Wt: 202.23 g/mol
InChI Key: VBVDTFZDHUKUEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile is a useful research compound. Its molecular formula is C10H6N2OS and its molecular weight is 202.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H6N2OS

Molecular Weight

202.23 g/mol

IUPAC Name

4-(4-hydroxyphenyl)-1,3-thiazole-2-carbonitrile

InChI

InChI=1S/C10H6N2OS/c11-5-10-12-9(6-14-10)7-1-3-8(13)4-2-7/h1-4,6,13H

InChI Key

VBVDTFZDHUKUEJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CSC(=N2)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(4-methoxyphenyl)-thiazole-2-carbonitrile (14.9 g) and pyridine hydrochloride (44.7 g) was heated at 225° C. for 1 h, then cooled and added to water (300 ml). The suspension was filtered and dried under vacuum at 50° C., to give a solid which was dissolved in methanol, treated with charcoal, filtered and recrystallised from methanol-water to give 4-(4-hydroxyphenyl)-thiazole-2-carbonitrile (9.2 g); m.p. 186°-197 ° C.
Quantity
14.9 g
Type
reactant
Reaction Step One
Quantity
44.7 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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